Cas no 329685-40-7 (3-Phenyl-1-propylboronic Acid Pinacol Ester)
3-Phenyl-1-propylboronic Acid Pinacol Ester is a boronic ester derivative commonly used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The pinacol ester group enhances stability, improving handling and storage compared to free boronic acids. This compound is particularly useful in pharmaceutical and materials science research due to its reactivity with aryl and vinyl halides, enabling the construction of complex molecular architectures. Its phenylpropyl backbone offers versatility in designing intermediates for bioactive compounds. The product is typically supplied as a crystalline solid with high purity, ensuring reliable performance in synthetic applications.
329685-40-7 structure
Product Name:3-Phenyl-1-propylboronic Acid Pinacol Ester
CAS No:329685-40-7
MF:C15H23BO2
MW:246.152924776077
MDL:MFCD09953505
CID:92730
PubChem ID:15605871
Update Time:2025-06-09
3-Phenyl-1-propylboronic Acid Pinacol Ester Chemical and Physical Properties
Names and Identifiers
-
- 4,4,5,5-Tetramethyl-2-(3-phenylpropyl)-1,3,2-dioxaborolane
- 3-Phenyl-1-propylboronic acid pinacol ester
- 2-(3-phenylpropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 3-phenylprop-1-ylBpin
- 3-phenylpropyl-1-Bpin
- 4,4,5,5-tetramethyl-2-(3-phenylpropyl)-[1,3,2]dioxaborolane
- pinacol 3-phenylpropylboronate
- CS-12311
- EN300-6970985
- FT-0699343
- MFCD09953505
- DTXSID20575609
- AC1862
- J-018953
- (3-Phenylpropyl)boronicAcidPinacolEster
- SY046179
- SCHEMBL15924059
- 329685-40-7
- 3-Phenyl-1-propylboronic acid pinacol ester,97%
- AKOS015995047
- J-513976
- CS-0174530
- (3-Phenylpropyl)boronic Acid Pinacol Ester
- DB-094572
- 3-Phenyl-1-propylboronic acid pinacol ester, 97%
- XH0373
- 3-Phenyl-1-propylboronic Acid Pinacol Ester
-
- MDL： MFCD09953505
- Inchi： 1S/C15H23BO2/c1-14(2)15(3,4)18-16(17-14)12-8-11-13-9-6-5-7-10-13/h5-7,9-10H,8,11-12H2,1-4H3
- InChI Key： HRZOKAQQKKQUME-UHFFFAOYSA-N
- SMILES： O1B(CCCC2C=CC=CC=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 246.17900
- Monoisotopic Mass: 246.1791101g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 307.1±21.0 °C at 760 mmHg
- Flash Point: 139.5±22.1 °C
- PSA: 18.46000
- LogP: 3.71140
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
3-Phenyl-1-propylboronic Acid Pinacol Ester Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Phenyl-1-propylboronic Acid Pinacol Ester Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Phenyl-1-propylboronic Acid Pinacol Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019117870-5g |
4,4,5,5-Tetramethyl-2-(3-phenylpropyl)-1,3,2-dioxaborolane |
329685-40-7 | 97% | 5g |
$300.96 | 2023-09-02 | |
| Alichem | A019117870-10g |
4,4,5,5-Tetramethyl-2-(3-phenylpropyl)-1,3,2-dioxaborolane |
329685-40-7 | 97% | 10g |
$560.66 | 2023-09-02 | |
| Alichem | A019117870-25g |
4,4,5,5-Tetramethyl-2-(3-phenylpropyl)-1,3,2-dioxaborolane |
329685-40-7 | 97% | 25g |
$1174.20 | 2023-09-02 | |
| Chemenu | CM134384-1g |
(3-Phenylpropyl)boronic Acid Pinacol Ester |
329685-40-7 | 95% | 1g |
$103 | 2021-08-05 | |
| Chemenu | CM134384-5g |
(3-Phenylpropyl)boronic Acid Pinacol Ester |
329685-40-7 | 95% | 5g |
$357 | 2021-08-05 | |
| Chemenu | CM134384-10g |
(3-Phenylpropyl)boronic Acid Pinacol Ester |
329685-40-7 | 95% | 10g |
$600 | 2021-08-05 | |
| Chemenu | CM134384-1g |
(3-Phenylpropyl)boronic Acid Pinacol Ester |
329685-40-7 | 95% | 1g |
$103 | 2022-09-01 | |
| Chemenu | CM134384-5g |
(3-Phenylpropyl)boronic Acid Pinacol Ester |
329685-40-7 | 95% | 5g |
$363 | 2023-01-09 | |
| Chemenu | CM134384-10g |
(3-Phenylpropyl)boronic Acid Pinacol Ester |
329685-40-7 | 95% | 10g |
$600 | 2022-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y07755-1g |
(3-Phenylpropyl)boronic Acid Pinacol Ester |
329685-40-7 | 97% | 1g |
¥5239.0 | 2024-07-18 |
3-Phenyl-1-propylboronic Acid Pinacol Ester Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:329685-40-7)3-Phenyl-1-propylboronic Acid Pinacol Ester
Order Number:A875470
Stock Status:in Stock
Quantity:25g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:46
Price ($):911.0/257.0
Email:sales@amadischem.com
3-Phenyl-1-propylboronic Acid Pinacol Ester Related Literature
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:329685-40-7)3-Phenyl-1-propylboronic Acid Pinacol Ester
Purity:99%/99%
Quantity:25g/5g
Price ($):911.0/257.0